![molecular formula C16H13BO2 B591723 (4-Phenylnaphthalen-1-yl)boronic acid CAS No. 372521-91-0](/img/structure/B591723.png)
(4-Phenylnaphthalen-1-yl)boronic acid
Overview
Description
“(4-Phenylnaphthalen-1-yl)boronic acid” is a boronic acid compound with the molecular formula C16H13BO2 . It has a molecular weight of 248.1 g/mol . It appears as a white to very pale yellow crystal or powder .
Synthesis Analysis
Boronic acids, including “(4-Phenylnaphthalen-1-yl)boronic acid”, are known to be formed simply by mixing boronic acids and alcohols under neutral conditions . The equilibrium is in favor of the boronic esters when 1,2- or 1,3-diols are employed as alcohols . This reaction is irreversible, which imparts a clear advantage .Molecular Structure Analysis
The InChI code for “(4-Phenylnaphthalen-1-yl)boronic acid” is1S/C16H13BO2/c18-17(19)16-11-10-13(12-6-2-1-3-7-12)14-8-4-5-9-15(14)16/h1-11,18-19H
. The Canonical SMILES is B(C1=CC=C(C2=CC=CC=C12)C3=CC=CC=C3)(O)O
. Chemical Reactions Analysis
Boronic acids, including “(4-Phenylnaphthalen-1-yl)boronic acid”, are known to react with alcohols to give boronic esters (boronates) in equilibrium . The equilibrium is shifted to the boronate side when 1,2- or 1,3-diols are employed and the reaction usually proceeds very rapidly simply by mixing without acid or base catalysts .Physical And Chemical Properties Analysis
“(4-Phenylnaphthalen-1-yl)boronic acid” has a molecular weight of 248.1 g/mol . It has 2 hydrogen bond donors and 2 hydrogen bond acceptors . It also has 2 rotatable bonds . The topological polar surface area is 40.5 Ų .Scientific Research Applications
Cross-Coupling Reactions
Boronic acids, including “(4-Phenylnaphthalen-1-yl)boronic acid”, are often used in cross-coupling reactions . These reactions are a common method for creating carbon-carbon bonds, which are crucial in the synthesis of many organic compounds .
Catalysis
Boronic acids can act as catalysts in various chemical reactions . Their ability to form reversible covalent bonds with other compounds allows them to facilitate these reactions without being consumed .
Medicinal Chemistry
In the field of medicinal chemistry, boronic acids have shown potential as bioactive compounds . They can interact with biological targets in the body, potentially leading to therapeutic effects .
Polymer and Optoelectronics Materials
Boronic acids are used in the creation of polymers and optoelectronics materials . Their unique properties allow them to contribute to the performance of these materials .
Sensing Applications
Boronic acids have been utilized in various sensing applications . They can interact with diols and strong Lewis bases such as fluoride or cyanide anions, leading to their utility in sensing applications .
Biological Labelling and Protein Manipulation
The interaction of boronic acids with proteins allows for their use in biological labelling and protein manipulation . This can be useful in a variety of research and clinical applications .
Mechanism of Action
Mode of Action
(4-Phenylnaphthalen-1-yl)boronic acid is a type of organoboron compound. Organoboron compounds are widely used in Suzuki-Miyaura cross-coupling reactions . In these reactions, the organoboron compound acts as a nucleophile, transferring an organic group to a palladium complex during the transmetalation step . This is a key step in the formation of new carbon-carbon bonds .
Action Environment
The action, efficacy, and stability of (4-Phenylnaphthalen-1-yl)boronic acid can be influenced by various environmental factors. For instance, the compound should be stored in a dark place, sealed, and at room temperature to maintain its stability . The reaction conditions, such as temperature, pH, and the presence of other molecules, can also affect the compound’s action and efficacy .
Safety and Hazards
Future Directions
Boronic acids, including “(4-Phenylnaphthalen-1-yl)boronic acid”, are increasingly being used in diverse areas of research . They have found numerous applications in chemical biology, supramolecular chemistry, and biomedical applications . The key interaction of boronic acids with diols allows utilization in various areas ranging from biological labelling, protein manipulation and modification, separation, and the development of therapeutics .
properties
IUPAC Name |
(4-phenylnaphthalen-1-yl)boronic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H13BO2/c18-17(19)16-11-10-13(12-6-2-1-3-7-12)14-8-4-5-9-15(14)16/h1-11,18-19H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BSKLSKWOKGVQHF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B(C1=CC=C(C2=CC=CC=C12)C3=CC=CC=C3)(O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H13BO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20670209 | |
Record name | (4-Phenylnaphthalen-1-yl)boronic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20670209 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
248.1 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(4-Phenylnaphthalen-1-yl)boronic acid | |
CAS RN |
372521-91-0 | |
Record name | (4-Phenylnaphthalen-1-yl)boronic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20670209 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-Phenylnaphthalene-1-boronic Acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
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Synthesis routes and methods II
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